Cas no 1261866-41-4 (3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261866-41-4
• MF: C₁₃H₇F₄NO₃
• MW: 301.193197488785
• CID: 4924603
• Update Time: 2025-11-06

3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C13H7F4NO3/c14-10-6-18-5-9(11(10)12(19)20)7-1-3-8(4-2-7)21-13(15,16)17/h1-6H,(H,19,20)
• InChI Key： NSNQDVQYULIPRZ-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1C(=O)O)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 3.3
• Topological Polar Surface Area: 59.4

Additional information on 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid

3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic Acid: A Comprehensive Overview

The compound 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid, identified by the CAS number 1261866-41-4, is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of isonicotinic acids, which are known for their diverse biological activities. The presence of a fluorine atom at the 3-position and a trifluoromethoxy-substituted phenyl group at the 5-position introduces unique electronic and steric properties, making this compound a promising candidate for various pharmacological applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). The trifluoromethoxy group, a strong electron-withdrawing substituent, enhances the lipophilicity of the molecule, which is crucial for improving bioavailability. This makes 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid an attractive lead compound for developing drugs targeting various therapeutic areas.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the isonicotinic acid derivative. The introduction of the trifluoromethoxy group onto the aromatic ring is achieved through nucleophilic aromatic substitution or other advanced coupling reactions. The fluorination at the 3-position is often carried out using electrophilic fluorination techniques or through directed metallation strategies. These methods ensure high yields and excellent regioselectivity, which are critical for maintaining the integrity of the molecule's structure.

In terms of biological activity, 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid has shown promising results in preliminary in vitro assays. It exhibits potent inhibitory activity against several enzymes implicated in inflammatory diseases and cancer. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Additionally, this compound has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the trifluoromethoxy group plays a pivotal role in stabilizing interactions within enzyme active sites. Furthermore, molecular dynamics simulations have provided insights into the compound's conformational flexibility and binding affinity, which are essential for understanding its mechanism of action.

The development of novel drug delivery systems has also been explored for this compound. Researchers have investigated its encapsulation within lipid nanoparticles and polymeric micelles to enhance its solubility and targeted delivery. These formulations have shown improved pharmacokinetic profiles in preclinical models, paving the way for future clinical trials.

In conclusion, 3-Fluoro-5-(4-(trifluoromethoxy)phenyl)isonicotinic acid represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and biological evaluations, positions it as a strong candidate for developing innovative therapeutic agents. As research continues to unfold, this compound holds immense promise in addressing unmet medical needs across various disease states.